Cas no 1898132-15-4 (1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol)

• Product Name: 1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol
• CAS No: 1898132-15-4
• MF: C₁₁H₁₂F₂OS
• MW: 230.274188995361
• CID: 6414761
• PubChem ID: 117332595
• Update Time: 2025-10-29

1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol
• EN300-1953244
• 1-({4-[(difluoromethyl)sulfanyl]phenyl}methyl)cyclopropan-1-ol
• 1898132-15-4

• Inchi： 1S/C11H12F2OS/c12-10(13)15-9-3-1-8(2-4-9)7-11(14)5-6-11/h1-4,10,14H,5-7H2
• InChI Key： FLQINFICWOTCCW-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)CC1(CC1)O

Computed Properties

• Exact Mass: 230.05769250g/mol
• Monoisotopic Mass: 230.05769250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol

Introduction to 1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol (CAS No. 1898132-15-4)

1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol, identified by its CAS number 1898132-15-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropanol backbone substituted with a phenyl ring bearing a difluoromethylsulfanyl group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The< strong>cyclopropan-1-ol moiety is known for its strained three-membered ring, which can enhance the bioactivity and metabolic stability of molecules containing this structural motif. In contrast, the< strong>4-(difluoromethyl)sulfanylphenyl group introduces both electronic and steric effects that can modulate the pharmacokinetic properties of the compound. The presence of difluoromethyl groups is particularly noteworthy, as they are frequently employed in medicinal chemistry to improve metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of< strong>1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol with greater accuracy. Studies have suggested that the compound may exhibit inhibitory activity against certain enzymes and receptors relevant to inflammatory and immunological pathways. This hypothesis is supported by the structural similarity of the< strong>4-(difluoromethyl)sulfanylphenyl moiety to known bioactive scaffolds, which have been extensively studied for their therapeutic potential.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that< strong>1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol demonstrates moderate affinity for several target proteins, including those involved in signal transduction and transcription regulation. The difluoromethylsulfanyl group appears to play a crucial role in stabilizing interactions with these targets, potentially leading to enhanced efficacy compared to related compounds lacking this substituent.

The< strong>cyclopropan-1-ol core of the molecule also contributes to its unique pharmacological properties. Cyclopropane derivatives are known for their ability to induce conformational constraints in protein binding pockets, which can improve drug-receptor interactions. This structural feature, combined with the electronic effects of the< strong>4-(difluoromethyl)sulfanylphenyl group, suggests that< strong>1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol may exhibit favorable pharmacokinetic characteristics, such as improved oral bioavailability and reduced susceptibility to metabolic degradation.

From a synthetic chemistry perspective, the preparation of< strong>1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol presents several challenges due to the complexity of its structure. However, recent developments in synthetic methodologies have made it possible to access this compound in multi-step synthetic routes with high yield and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the desired molecular framework.

The potential therapeutic applications of< strong>1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol are currently under investigation. Preliminary data suggest that this compound may have utility in treating conditions associated with inflammation and immune dysregulation. The ability of the< strong>cyclopropan-1-ol moiety to modulate enzyme activity, combined with the electronic properties of the< strong>4-(difluoromethyl)sulfanylphenyl group, positions this molecule as a promising lead for further development.

In conclusion, 1-({4-(difluoromethyl)sulfanylphenyl}methyl)cyclopropan-1-ol (CAS No. 1898132-15-4) represents an intriguing example of how structural innovation in organic chemistry can lead to novel bioactive molecules with potential therapeutic value. The combination of computational predictions, preliminary pharmacological data, and synthetic advancements underscores the importance of this compound in ongoing research efforts aimed at discovering new treatments for complex diseases.